Cas no 105602-16-2 (Piperidine, 1-[2-(2-methoxyphenoxy)ethyl]-)

Piperidine, 1-[2-(2-methoxyphenoxy)ethyl]- structure
105602-16-2 structure
Product Name:Piperidine, 1-[2-(2-methoxyphenoxy)ethyl]-
CAS No:105602-16-2
MF:C14H21NO2
MW:235.32204413414
CID:97439
PubChem ID:867242
Update Time:2025-04-18

Piperidine, 1-[2-(2-methoxyphenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[2-(2-methoxyphenoxy)ethyl]-
    • 1-[2-(2-methoxyphenoxy)ethyl]piperidine
    • 1-[2-(2-METHOXYPHENOXY)ETHYL]-PIPERIDINE
    • 1-[2-(2-Methoxy-phenoxy)-aethyl]-piperidin
    • 1-[2-(2-methoxy-phenoxy)-ethyl]-piperidine
    • 2-(2-methoxyphenoxy)ethyl piperidine
    • AC1LHPWX
    • ACMC-20m8jw
    • CTK0G5174
    • HMS1556O02
    • Oprea1_397448
    • TimTec1_008054
    • 105602-16-2
    • IDI1_033708
    • UPCMLD0ENAT5806606:001
    • DTXSID50357753
    • AKOS000506834
    • Inchi: 1S/C14H21NO2/c1-16-13-7-3-4-8-14(13)17-12-11-15-9-5-2-6-10-15/h3-4,7-8H,2,5-6,9-12H2,1H3
    • InChI Key: MABOUYKXKLSVNK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OC)CCN1CCCCC1

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 21.7Ų

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